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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl isobutyrate (CAS No. 78-35-3) is an ester recognized for its characteristic fruity and
floral aroma, reminiscent of lavender and bergamot.[1][2][3] This monoterpenoid is a key
component in the fragrance and flavor industries, valued for its application in perfumes,
cosmetics, personal care items, and as a flavoring agent in food products.[1][4][5] Beyond its
sensory attributes, a thorough understanding of its physical properties is essential for its
application in research, formulation development, and quality control. This guide provides an in-
depth overview of the core physical characteristics of linalyl isobutyrate, complete with
experimental protocols and structured data for ease of reference.

Core Physical Properties

The physical characteristics of linalyl isobutyrate are summarized in the table below,
providing a quantitative overview of its key properties.
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Property Value Source(s)
Molecular Formula C14H2402 (11314161718l
Molecular Weight 224.34 g/mol [L][31[416]r7181e]
Appearance Colorless to pale yellow liquid [4][10][11]
Fruity, lavender, woody,
Odor [1][2][11]
bergamot
Density 0.882 -0.898 g/cm?® @ 25°C [10][11]
Boiling Point 228 - 230 °C @ 760 mmHg [B114][10][11]
Melting Point <25°C [10][12]
Refractive Index 1.446 - 1.453 @ 20°C [4][10][11]
Insoluble in water; miscible
with alcohol and ether.[1][10]
Solubility Soluble in organic solvents like
acetone and methylated
spirits.[13]
0.012 mmHg @ 25 °C
Vapor Pressure _ [11]
(estimated)
Flash Point 71.67 °C (161.00 °F) [11]
logP (o/w) 4.770 (estimated) [11]

Experimental Protocols

The determination of the physical properties of linalyl isobutyrate involves standardized

laboratory procedures. Below are detailed methodologies for measuring its key characteristics.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[14] The Thiele tube method is a common and efficient technique for this

determination, especially with small sample sizes.[15]
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Apparatus:

Thiele tube

e Thermometer

o Small test tube (e.g., fusion tube)

e Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

 Liquid paraffin or other suitable heating oil

e Stand and clamps

Procedure:

e A small amount of linalyl isobutyrate is placed into the small test tube.

e The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the sample.[16]

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in the Thiele tube containing the heating oil.[16]

o The side arm of the Thiele tube is gently heated, allowing for uniform temperature distribution
via convection currents.[16]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is continued until a continuous and rapid stream of bubbles is observed.[16]

e The heat source is then removed, and the apparatus is allowed to cool.
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e The temperature at which the liquid sample begins to enter the capillary tube is recorded as

the boiling point.[16]

Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination

Measurement of Density

Density, the mass per unit volume of a substance, is a fundamental physical property.[17][18] It
can be accurately determined using a pycnometer or by the straightforward mass-volume
measurement method.[17]

Apparatus:
o Graduated cylinder or volumetric flask
e Analytical balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an analytical
balance.[19]

o A specific volume of linalyl isobutyrate is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[20]

e The mass of the graduated cylinder containing the liquid is then measured.[19]

e The mass of the linalyl isobutyrate is determined by subtracting the mass of the empty
cylinder from the total mass.[19]

e The density is calculated by dividing the mass of the liquid by its volume.[19]

o To ensure accuracy, the measurement should be repeated multiple times, and the average
value reported. It is also crucial to control and record the temperature, as density is
temperature-dependent.[17]

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a valuable tool for identifying and assessing the purity of

liquid samples.[21] An Abbe refractometer is commonly used for this measurement.[22]

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (e.g., sodium lamp or white light with dispersion compensation)

Dropper or pipette

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,
such as distilled water.

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry completely.[22]

A few drops of linalyl isobutyrate are placed on the surface of the measuring prism.

The prisms are closed and locked.

The instrument is connected to a constant temperature water bath set to the desired
temperature (typically 20°C).[21]

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the boundary
between the light and dark fields is sharp and centered in the crosshairs.[22]

If a colored band is visible, the dispersion compensator is adjusted to achieve a sharp, black-
and-white boundary.

The refractive index is read directly from the instrument's scale.
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General Workflow for Physical Property Determination
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General Workflow for Physical Property Determination

Solubility Testing

The solubility of an ester like linalyl isobutyrate is determined by its ability to form
homogeneous mixtures with various solvents. Esters can act as hydrogen-bond acceptors,
which influences their solubility in polar solvents.[13]

Apparatus:
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e Test tubes

« Vortex mixer (optional)

o Graduated pipettes

Procedure:

e A measured volume or mass of linalyl isobutyrate is added to a test tube.

o A specific volume of the solvent to be tested (e.g., water, ethanol, ether) is added to the test
tube.

e The mixture is agitated vigorously (e.g., by vortexing or shaking) for a set period to ensure
thorough mixing.

e The mixture is allowed to stand and is then observed for the formation of a single
homogeneous phase (soluble) or the presence of distinct layers or cloudiness (insoluble).

e The solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or
guantitatively determined by measuring the amount of solute that dissolves in a given
amount of solvent at a specific temperature.

Conclusion

The physical properties of linalyl isobutyrate are well-documented and critical for its effective
use in various industrial and research applications. The data and protocols presented in this
guide offer a comprehensive resource for professionals in drug development, flavor and
fragrance science, and chemical research, enabling precise formulation, quality assessment,
and innovative product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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